Cas no 1807139-49-6 (4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride
• CAS No: 1807139-49-6
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4893771
• Update Time: 2025-05-23

4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-2-13-6(7(9)14)5(12)4(3)8(10)11/h2,8H,1H3
• InChI Key： MEKGWDGVRMMWCN-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=NC=C(C)C=1C(F)F

Computed Properties

• Exact Mass: 330.90725 g/mol
• Monoisotopic Mass: 330.90725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30
• Molecular Weight: 331.48

Additional information on 4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride

4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride (CAS No. 1807139-49-6)

The compound 4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride (CAS No. 1807139-49-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple functional groups, including the difluoromethyl, iodo, methyl, and carbonyl chloride groups, makes this molecule particularly interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical transformations. The difluoromethyl group at the 4-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in synthetic reactions. Similarly, the iodo group at the 3-position is known to enhance the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. The methyl group at the 5-position adds steric bulk to the molecule, which can play a crucial role in determining its stereochemical behavior during reactions.

One of the most notable features of this compound is its carbonyl chloride group at the 2-position. This group is highly reactive and can participate in a variety of condensation reactions, such as the formation of amides or esters. Recent studies have shown that such reactive groups can be effectively utilized in the synthesis of bioactive molecules, including potential drug candidates. For instance, researchers have explored the use of similar carbonyl chloride-containing pyridines in the development of inhibitors for key enzymes involved in disease pathways.

The synthesis of 4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the substitution of halogen atoms on a pyridine derivative with other functional groups under specific reaction conditions. The introduction of the difluoromethyl group often requires precise control over reaction conditions to ensure high yields and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. For example, density functional theory (DFT) calculations have been used to study the distribution of electron density within the molecule, which has implications for its reactivity in various chemical transformations. These studies have also highlighted potential sites for further functionalization or modification to tailor its properties for specific applications.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a precursor for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. Additionally, its unique electronic properties make it a candidate for use in organic electronics or as a building block for advanced materials.

One area where this compound has garnered significant attention is its role in drug discovery programs targeting specific protein kinases or other enzymes. The ability to modify its structure through strategic substitutions allows researchers to optimize its binding affinity and selectivity for therapeutic targets.

Furthermore, recent research has focused on improving the scalability and sustainability of its synthesis process. Green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact during production.

In conclusion, 4-(Difluoromethyl)-3-iodo-5-methylpyridine-2-carbonyl chloride (CAS No. 1807139-49-6) is a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and reactivity continues to make it an attractive subject for both fundamental research and applied development efforts.